Cas no 15451-32-8 (4-(4-Bromophenyl)-1-butene)

• Product Name: 4-(4-Bromophenyl)-1-butene
• CAS No: 15451-32-8
• MF: C₁₀H₁₁Br
• MW: 211.098342180252
• MDL: MFCD01319543
• CID: 875924
• Update Time: 2026-04-29

4-(4-Bromophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• &nbsp
• 4-(4-BroMophenyl)-1-butene
• 4-(But-3-en-1-yl)bromobenzene
• 1-bromo-4-(3-butenyl)-benzene
• 1-bromo-4-(but-3-en-1-yl)benzene
• 1-bromo-4-(but-3-enyl)benzene
• 4-(3-butenyl)-1-bromobenzene
• 4-(4-Bromophenyl)but-1-ene
• CTK4C8298
• SureCN410871
• VT1222
• 1-(3-Butenyl)-4-bromobenzene
• 1-Bromo-4-(3-butenyl)benzene
• 4-(4-Bromophenyl)-1-butene

• MDL： MFCD01319543
• Inchi： InChI=1S/C10H11Br/c1-2-3-4-9-5-7-10(11)8-6-9/h2,5-8H,1,3-4H2
• InChI Key： QDNBBDYPPSSRTB-UHFFFAOYSA-N
• SMILES： C=CCCC1=CC=C(C=C1)Br

Computed Properties

• Exact Mass: 210.00443
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.267±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 106 ºC (12 Torr)
• Flash Point: 98.7±13.1 ºC,
• Refractive Index: 1.554 (589.3 nm 11 ºC)
• Solubility: Insuluble (9.5E-3 g/L) (25 ºC),
• PSA: 0

Additional information on 4-(4-Bromophenyl)-1-butene

Introduction to 4-(4-Bromophenyl)-1-butene (CAS No. 15451-32-8)

4-(4-Bromophenyl)-1-butene, also known by its CAS number 15451-32-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a brominated phenyl group attached to a butene chain. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The chemical formula of 4-(4-Bromophenyl)-1-butene is C₁₀H₉Br, and its molecular weight is approximately 209.08 g/mol. The compound is typically synthesized through the bromination of styrene or through the reaction of 4-bromobenzyl bromide with but-1-yne in the presence of a suitable catalyst. The resulting product is a colorless liquid with a boiling point of around 167°C at atmospheric pressure.

In recent years, 4-(4-Bromophenyl)-1-butene has been extensively studied for its potential applications in the development of novel pharmaceuticals and advanced materials. One notable area of research involves its use as a building block in the synthesis of biologically active compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the successful synthesis of several derivatives of 4-(4-Bromophenyl)-1-butene that exhibited potent anti-inflammatory and anti-cancer activities. These derivatives were found to selectively target specific enzymes involved in inflammation and tumor growth, making them promising candidates for further drug development.

Beyond pharmaceutical applications, 4-(4-Bromophenyl)-1-butene has also shown promise in the field of materials science. Researchers at the University of California, Berkeley, have explored its use in the synthesis of conductive polymers and organic semiconductors. The unique electronic properties of these materials make them suitable for applications in electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells. A recent study published in Advanced Materials demonstrated that polymers derived from 4-(4-Bromophenyl)-1-butene exhibited high charge carrier mobility and excellent thermal stability, key attributes for their use in next-generation electronic devices.

The versatility of 4-(4-Bromophenyl)-1-butene extends to its role as a versatile intermediate in organic synthesis. Its reactivity with various functional groups allows chemists to tailor its properties for specific applications. For example, it can be used as a starting material for the synthesis of complex molecules with diverse functionalities, such as chiral catalysts and ligands for metal complexes. A study published in Organic Letters in 2022 highlighted the use of 4-(4-Bromophenyl)-1-butene in the development of new chiral catalysts that significantly improved the enantioselectivity and yield of asymmetric reactions.

In addition to its synthetic utility, 4-(4-Bromophenyl)-1-butene has been investigated for its environmental impact and safety profile. Studies have shown that it is relatively stable under normal conditions and does not pose significant environmental risks when handled properly. However, like many organic compounds, it should be stored and handled with appropriate precautions to ensure safety and compliance with regulatory standards.

The ongoing research into 4-(4-Bromophenyl)-1-butene (CAS No. 15451-32-8) continues to uncover new applications and potential uses across various scientific disciplines. Its unique chemical properties make it an invaluable tool for chemists and researchers working at the forefront of organic synthesis, pharmaceutical development, and materials science. As new discoveries are made, it is likely that this compound will continue to play a crucial role in advancing our understanding and capabilities in these fields.